1-cyclopentyl-5-oxo-N-[2-(1,3-thiazol-4-yl)ethyl]-3-pyrrolidinecarboxamide

• IUPAC Name: 1-cyclopentyl-5-oxo-N-[2-(1,3-thiazol-4-yl)ethyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H21N3O2S/c19-14-7-11(8-18(14)13-3-1-2-4-13)15(20)16-6-5-12-9-21-10-17-12/h9-11,13H,1-8H2,(H,16,20)
• InChI Key: JAODSTQLHMWICS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CC(CC2=O)C(=O)NCCC3=CSC=N3
• Molecular Formula: C15H21N3O2S
• Molecular Weight: 307.4 g/mol

Description

1-Cyclopentyl-5-oxo-N-[2-(1,3-thiazol-4-yl)ethyl]-3-pyrrolidinecarboxamide is a compound of significant interest in the field of organic chemistry and pharmaceutical research. It belongs to a class of chemicals known for their complex molecular structures and diverse chemical properties.

Synthesis Analysis

The synthesis of such compounds often involves multi-step chemical reactions. For instance, Okumura et al. (1998) demonstrated the synthesis of a related macrocyclic antibiotic, showing complex stepwise methods involving the conversion of specific groups to achieve the desired structure (Okumura et al., 1998). Similar synthesis methods could be relevant for this compound.

Molecular Structure Analysis

The molecular structure of such compounds is typically characterized using techniques like X-ray diffraction, NMR, and mass spectrometry. Anuradha et al. (2014) conducted a detailed structural analysis of a related compound using these techniques, providing insights into the geometric and electronic structure (Anuradha et al., 2014).

Chemical Reactions and Properties

Compounds in this category often participate in complex chemical reactions, leading to the formation of novel structures. For example, Yang et al. (2015) described the 1,3-dipolar cycloaddition reactions involving pyrrolidine derivatives, highlighting the potential for creating diverse molecular frameworks (Yang et al., 2015).

Physical Properties Analysis

The physical properties of these compounds, such as melting points, solubility, and crystalline structure, are crucial for understanding their behavior in different environments. Studies similar to those by Duchamp et al. (1983), involving crystallographic analysis, are relevant for such analyses (Duchamp et al., 1983).